2-(3,5-dimethylphenoxy)-N-(3-ethoxyphenyl)acetamide

• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol
• IUPAC Name: 2-(3,5-dimethylphenoxy)-N-(3-ethoxyphenyl)acetamide
• InChI: InChI=1S/C18H21NO3/c1-4-21-16-7-5-6-15(11-16)19-18(20)12-22-17-9-13(2)8-14(3)10-17/h5-11H,4,12H2,1-3H3,(H,19,20)
• InChI Key: DQSDACHOQHTEOL-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC(=C1)NC(=O)COC2=CC(=CC(=C2)C)C

Description

2-(3,5-dimethylphenoxy)-N-(3-ethoxyphenyl)acetamide, also known as A-836339, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of fatty acid amide hydrolase (FAAH) inhibitors, which are known to modulate the endocannabinoid system.

Mechanism of Action

2-(3,5-dimethylphenoxy)-N-(3-ethoxyphenyl)acetamide is a potent and selective inhibitor of FAAH, which is an enzyme that breaks down endocannabinoids such as anandamide. By inhibiting FAAH, 2-(3,5-dimethylphenoxy)-N-(3-ethoxyphenyl)acetamide increases the levels of endocannabinoids in the body, which in turn activates the cannabinoid receptors. The activation of cannabinoid receptors has been shown to have analgesic, anti-inflammatory, anxiolytic, and antidepressant effects.
Biochemical and Physiological Effects:
2-(3,5-dimethylphenoxy)-N-(3-ethoxyphenyl)acetamide has been shown to have various biochemical and physiological effects. In animal models, 2-(3,5-dimethylphenoxy)-N-(3-ethoxyphenyl)acetamide has been shown to reduce pain sensitivity, inflammation, anxiety, and depression. 2-(3,5-dimethylphenoxy)-N-(3-ethoxyphenyl)acetamide has also been shown to increase the levels of endocannabinoids such as anandamide and 2-arachidonoylglycerol (2-AG) in the body. Furthermore, 2-(3,5-dimethylphenoxy)-N-(3-ethoxyphenyl)acetamide has been shown to modulate the levels of other neurotransmitters such as dopamine, serotonin, and noradrenaline.

Advantages and Limitations for Lab Experiments

2-(3,5-dimethylphenoxy)-N-(3-ethoxyphenyl)acetamide has several advantages for lab experiments. It is a potent and selective inhibitor of FAAH, which makes it a useful tool for studying the endocannabinoid system. 2-(3,5-dimethylphenoxy)-N-(3-ethoxyphenyl)acetamide has also been shown to have good pharmacokinetic properties, which makes it suitable for in vivo experiments. However, 2-(3,5-dimethylphenoxy)-N-(3-ethoxyphenyl)acetamide has some limitations for lab experiments. It has poor solubility in water, which makes it difficult to administer in aqueous solutions. Furthermore, 2-(3,5-dimethylphenoxy)-N-(3-ethoxyphenyl)acetamide has not been extensively studied in humans, which limits its translational potential.

Future Directions

There are several future directions for the study of 2-(3,5-dimethylphenoxy)-N-(3-ethoxyphenyl)acetamide. One potential direction is to investigate its potential use in the treatment of various diseases such as neuropathic pain, anxiety disorders, and depression. Another direction is to study its effects on the endocannabinoid system in humans. Furthermore, the development of more potent and selective FAAH inhibitors could lead to the discovery of novel therapeutics for various diseases.

Synthesis Methods

The synthesis of 2-(3,5-dimethylphenoxy)-N-(3-ethoxyphenyl)acetamide involves the reaction of 2-(3,5-dimethylphenoxy)acetic acid with 3-ethoxyaniline in the presence of a coupling reagent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting intermediate is then treated with thionyl chloride to obtain the final product. The synthesis of 2-(3,5-dimethylphenoxy)-N-(3-ethoxyphenyl)acetamide has been optimized to yield high purity and high yield.

Scientific Research Applications

2-(3,5-dimethylphenoxy)-N-(3-ethoxyphenyl)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, anxiolytic, and antidepressant effects in animal models. 2-(3,5-dimethylphenoxy)-N-(3-ethoxyphenyl)acetamide has also been investigated for its potential use in the treatment of various diseases such as neuropathic pain, anxiety disorders, and depression. Furthermore, 2-(3,5-dimethylphenoxy)-N-(3-ethoxyphenyl)acetamide has been shown to modulate the endocannabinoid system, which is involved in the regulation of various physiological processes such as pain, mood, and appetite.